Cas no 2418733-41-0 (Methyl 3-azido-5-{[(tert-butoxy)carbonyl]amino}-2-methylbenzoate)

• Product Name: Methyl 3-azido-5-{[(tert-butoxy)carbonyl]amino}-2-methylbenzoate
• CAS No: 2418733-41-0
• MF: C₁₄H₁₈N₄O₄
• MW: 306.317122936249
• CID: 6613003
• PubChem ID: 165769633
• Update Time: 2025-10-28

Methyl 3-azido-5-{[(tert-butoxy)carbonyl]amino}-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-azido-5-{[(tert-butoxy)carbonyl]amino}-2-methylbenzoate
• EN300-26627515
• 2418733-41-0
• Methyl 3-azido-5-{[(tert-butoxy)carbonyl]amino}-2-methylbenzoate

• Inchi： 1S/C14H18N4O4/c1-8-10(12(19)21-5)6-9(7-11(8)17-18-15)16-13(20)22-14(2,3)4/h6-7H,1-5H3,(H,16,20)
• InChI Key： URUYYSGIMLJAOB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(C)=C(C(=O)OC)C=1)N=[N+]=[N-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 306.13280507g/mol
• Monoisotopic Mass: 306.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 79Ų

Additional information on Methyl 3-azido-5-{[(tert-butoxy)carbonyl]amino}-2-methylbenzoate

Research Briefing on Methyl 3-azido-5-{[(tert-butoxy)carbonyl]amino}-2-methylbenzoate (CAS: 2418733-41-0)

Methyl 3-azido-5-{[(tert-butoxy)carbonyl]amino}-2-methylbenzoate (CAS: 2418733-41-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutics and bioactive probes. Its unique structural features, including the azido and Boc-protected amino groups, make it a valuable building block for click chemistry applications and peptide modifications.

Recent studies have highlighted the potential of Methyl 3-azido-5-{[(tert-butoxy)carbonyl]amino}-2-methylbenzoate in the design of targeted drug delivery systems. Researchers have utilized its azido functionality for bioorthogonal conjugation with alkyne-bearing biomolecules, enabling precise labeling and tracking of cellular components. This approach has been particularly useful in the development of antibody-drug conjugates (ADCs), where the compound's stability and reactivity under physiological conditions are critical.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a linker in the synthesis of proteolysis-targeting chimeras (PROTACs). The study reported that the azido group facilitated efficient conjugation with E3 ligase ligands, while the Boc-protected amino group allowed for further functionalization. This dual functionality underscores the compound's utility in the growing field of targeted protein degradation.

Another significant application of Methyl 3-azido-5-{[(tert-butoxy)carbonyl]amino}-2-methylbenzoate has been in the development of fluorescent probes for imaging applications. A recent publication in ACS Chemical Biology detailed its use in creating turn-on fluorescent sensors for detecting enzymatic activity in live cells. The compound's methyl benzoate moiety was found to enhance cell permeability, while the azido group enabled specific labeling of target proteins.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of Methyl 3-azido-5-{[(tert-butoxy)carbonyl]amino}-2-methylbenzoate. A 2024 patent application disclosed an improved synthetic route that increases yield while reducing the formation of byproducts. This development is particularly important as demand for the compound grows in both academic and industrial research settings.

The safety profile and handling requirements of Methyl 3-azido-5-{[(tert-butoxy)carbonyl]amino}-2-methylbenzoate have also been subjects of recent investigation. While the compound is generally stable at room temperature, studies recommend storage under inert atmosphere due to the potential reactivity of the azido group. Proper personal protective equipment is advised when handling the material in laboratory settings.

Looking forward, researchers anticipate expanding applications of this compound in areas such as covalent drug discovery and materials science. Its unique combination of functional groups makes it particularly promising for creating smart biomaterials with responsive properties. Ongoing studies are exploring its potential in creating stimuli-responsive drug delivery systems that can release therapeutic payloads in response to specific biological triggers.